Cas no 2411217-73-5 (2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide
• CAS No: 2411217-73-5
• MF: C₁₉H₂₄ClN₃O₃
• MW: 377.865163803101
• CID: 5891884
• PubChem ID: 145887746
• Update Time: 2025-05-23

2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide
• 2411217-73-5
• EN300-7559685
• Z1562138403
• 2-chloro-N-{[2-({2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}methyl)phenyl]methyl}propanamide

• Inchi： 1S/C19H24ClN3O3/c1-13(20)16(24)21-11-14-7-3-4-8-15(14)12-23-17(25)19(22-18(23)26)9-5-2-6-10-19/h3-4,7-8,13H,2,5-6,9-12H2,1H3,(H,21,24)(H,22,26)
• InChI Key： GJEHYFAHVXIYQN-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC=CC=1CN1C(NC2(C1=O)CCCCC2)=O)=O

Computed Properties

• Exact Mass: 377.1506193g/mol
• Monoisotopic Mass: 377.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide

Comprehensive Analysis of 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide (CAS No. 2411217-73-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide (CAS No. 2411217-73-5) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic and amide functionalities, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which combines a chloropropanamide backbone with a diazaspirodecanone moiety, offering a versatile platform for further chemical modifications.

The compound's CAS No. 2411217-73-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate a surge in queries related to "spirocyclic compounds in drug design" and "amide derivatives for agrochemicals," aligning with the broader interest in sustainable and efficient chemical solutions. The 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide structure is often discussed in forums focusing on "innovative heterocyclic chemistry" and "bioactive molecule synthesis," underscoring its multidisciplinary appeal.

From a synthetic perspective, the compound's diazaspiro[4.5]decane core is a notable feature, as it contributes to its conformational rigidity and potential bioavailability. This attribute is particularly valuable in the context of "targeted drug delivery systems" and "enzyme inhibition studies," which are hot topics in current pharmacological research. The presence of a chloro substituent further enhances its reactivity, making it a candidate for cross-coupling reactions and other advanced synthetic methodologies.

Environmental and regulatory considerations are also driving interest in CAS No. 2411217-73-5. With increasing emphasis on "green chemistry" and "sustainable synthesis," researchers are exploring eco-friendly routes to produce such complex molecules. The compound's potential biodegradability and low ecotoxicity profile are frequently highlighted in discussions about "next-generation agrochemicals" and "environmentally benign pharmaceuticals."

In summary, 2-Chloro-N-[[2-[(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)methyl]phenyl]methyl]propanamide represents a fascinating intersection of chemistry, biology, and environmental science. Its structural uniqueness and versatile applications make it a subject of ongoing investigation, with promising prospects for future innovations. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.